1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-1-(4-prop-2-enylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C16H21ClN2O2/c1-3-6-18-7-9-19(10-8-18)16(20)12-21-14-4-5-15(17)13(2)11-14/h3-5,11H,1,6-10,12H2,2H3
• InChI Key: QLGJBLAIVQQOLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)N2CCN(CC2)CC=C)Cl
• Molecular Formula: C16H21ClN2O2
• Molecular Weight: 308.80 g/mol

Description

1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine is not fully understood. However, it has been proposed that it exerts its pharmacological effects by modulating the activity of various neurotransmitters and receptors in the central nervous system. It has also been found to inhibit the activity of various enzymes and proteins involved in inflammatory and tumor pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of various inflammatory cytokines and chemokines in animal models of inflammation. It has also been found to inhibit the growth and proliferation of various cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine in lab experiments is its high potency and selectivity towards its target receptors and enzymes. It also exhibits low toxicity and minimal side effects in animal models. However, one of the major limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine has the potential to be developed into a novel therapeutic agent for various diseases such as epilepsy, chronic pain, inflammation, and cancer. Future research should focus on optimizing the synthesis method to improve the yield and purity of the compound. Further studies are also needed to elucidate the exact mechanism of action and pharmacokinetics of this compound. Additionally, the use of this compound as a drug delivery system for various therapeutic agents should be explored further.

Synthesis Methods

The synthesis of 1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine involves the reaction between 1-allylpiperazine and 4-chloro-3-methylphenylacetic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The product obtained is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

1-allyl-4-[(4-chloro-3-methylphenoxy)acetyl]piperazine has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticonvulsant, analgesic, anti-inflammatory, and antitumor activities. It has also been studied for its potential use as a drug delivery system for various therapeutic agents.